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For Researchers, Scientists, and Drug Development Professionals

Introduction
sec-Octadecylnaphthalene is a synthetic aromatic hydrocarbon characterized by a

naphthalene core substituted with a secondary octadecyl group. Its molecular formula is

C₂₈H₄₄, and its CAS number is 94247-61-7.[1][2][3][4] This compound belongs to the class of

alkylnaphthalenes and is of interest in various industrial and research applications due to its

specific physical and chemical properties. This guide provides a comprehensive overview of

the physical appearance, odor, and other key physicochemical characteristics of sec-
octadecylnaphthalene, along with detailed experimental protocols for their determination.

Physical and Chemical Properties
The physical and chemical properties of sec-octadecylnaphthalene are summarized in the

table below. It is important to note that while some properties have been experimentally

determined, others are based on estimations from structurally similar compounds due to a lack

of available literature data for this specific isomer.
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Property Value Source/Method

Physical Appearance Colorless to pale yellow liquid [5]

Odor
Characteristic odor reminiscent

of naphthalene
[5]

Molecular Formula C₂₈H₄₄ [1][2][3][4]

Molecular Weight 380.65 g/mol [1][2]

CAS Number 94247-61-7 [1][2][4]

Boiling Point Approximately 350 °C [5] (Estimated)

Density Not specified [5]

Melting Point Not specified [5]

Refractive Index Not specified

Solubility
Soluble in organic solvents;

insoluble in water
[5]

Experimental Protocols
The determination of the physical and odorous properties of a chemical substance like sec-
octadecylnaphthalene requires standardized and reproducible experimental methods. The

following protocols are based on internationally recognized guidelines from organizations such

as ASTM International and the Organisation for Economic Co-operation and Development

(OECD).[6][7][8][9]

Determination of Physical Appearance
Objective: To visually assess the color and clarity of sec-octadecylnaphthalene.

Principle: This protocol is based on the visual inspection of the liquid sample in a clear

container under controlled lighting conditions.

Apparatus:

Clear, colorless glass sample bottle or test tube
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Light source providing uniform, diffuse illumination (e.g., a standard laboratory light box)

Black and white background surfaces

Procedure:

Ensure the sample of sec-octadecylnaphthalene is at a controlled room temperature (e.g.,

20-25 °C).

Fill a clean, dry, clear glass sample container to approximately two-thirds of its volume with

the sample.

Visually inspect the sample against a white background to assess its color. Record any

observed coloration (e.g., colorless, pale yellow).

Visually inspect the sample against a black background to assess its clarity and the

presence of any particulate matter. The liquid should be free from any haze, turbidity, or

suspended particles.

Record the observations in a standardized format.

Determination of Odor
The odor of a chemical can be evaluated through sensory (organoleptic) methods or

instrumental analysis.

Objective: To characterize the odor profile of sec-octadecylnaphthalene using a trained

sensory panel.

Principle: This method involves the controlled presentation of the sample's vapor to a panel of

trained assessors who describe and rate the perceived odor.

Apparatus:

Odor-free sample containers (e.g., glass vials with PTFE-lined septa)

Odor-free testing room with controlled temperature, humidity, and ventilation
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Odor assessment scorecards

Procedure:

A panel of at least five trained sensory assessors is selected.

A small, measured amount of sec-octadecylnaphthalene is placed in an odor-free sample

container.

The sample is allowed to equilibrate at a controlled temperature to generate a consistent

headspace of vapor.

Each panelist sequentially uncaps the container and, using a standardized "wafting"

technique (gently fanning the vapors towards the nose), sniffs the headspace for a brief,

controlled duration.

Panelists independently record their observations on an odor assessment scorecard,

describing the character of the odor (e.g., aromatic, mothball-like) and its intensity on a

predefined scale (e.g., 1 to 5, from no perceptible odor to very strong odor).

The results are compiled and statistically analyzed to determine the consensus odor profile.

Objective: To identify the specific volatile compounds contributing to the odor of sec-
octadecylnaphthalene.

Principle: Gas chromatography-olfactometry (GC-O) combines the separation capabilities of

gas chromatography with the human nose as a sensitive detector.

Apparatus:

Gas chromatograph (GC) equipped with a sniffing port (olfactometry port)

Mass spectrometer (MS) for chemical identification

Appropriate GC column for the separation of aromatic hydrocarbons

Headspace autosampler
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Procedure:

A sample of sec-octadecylnaphthalene is placed in a headspace vial and heated to a

specific temperature to generate volatile compounds.

A portion of the headspace gas is injected into the GC-MS system.

The effluent from the GC column is split, with one portion directed to the MS detector for

chemical identification and the other to the heated sniffing port.

A trained analyst sniffs the effluent from the sniffing port and records the time and description

of any detected odors.

The olfactometry data (odor events) are correlated with the chromatographic peaks from the

MS detector to identify the specific compounds responsible for the characteristic odor.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the characterization of the physical

and odorous properties of sec-octadecylnaphthalene.
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Workflow for Physical and Odor Characterization of sec-Octadecylnaphthalene
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Obtain sec-Octadecylnaphthalene Sample
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Boiling Point Determination
(e.g., OECD 103)

Melting Point Determination
(e.g., OECD 102)

Refractive Index Measurement
(e.g., ASTM D1218)

Sensory Evaluation
(Organoleptic Panel)

Instrumental Analysis
(GC-Olfactometry)

Compile and Analyze Data

Generate Technical Report

Click to download full resolution via product page

Caption: Experimental workflow for the characterization of sec-octadecylnaphthalene.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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